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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of 2-Naphthyl (4-chlorophenoxy)acetate
(CAS Number: 303794-73-2), a molecule possessing structural motifs of interest in medicinal

chemistry and materials science. While specific literature on this exact compound is sparse,

this document consolidates information on its chemical identity, proposes a robust synthetic

route based on established esterification principles, and outlines a comprehensive analytical

characterization workflow. Furthermore, it explores the potential biological activities and

applications by drawing parallels with structurally related phenoxyacetic acids and naphthyl

esters, which have known roles as herbicides, plant growth regulators, and scaffolds in drug

discovery. This guide is intended to serve as a foundational resource for researchers

investigating this and similar compounds.

Introduction and Chemical Identity
2-Naphthyl (4-chlorophenoxy)acetate is an organic compound characterized by a 2-naphthyl

group ester-linked to a 4-chlorophenoxyacetic acid moiety. The presence of the planar naphthyl
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ring system and the substituted phenoxyacetic acid suggests potential for diverse chemical

interactions and biological activities. The structural components, a naphthol derivative and a

chlorinated phenoxyacetic acid, are individually well-studied, offering a logical basis for

predicting the properties and reactivity of the combined molecule.

The Chemical Abstracts Service (CAS) has assigned the number 303794-73-2 to this

compound.

Table 1: Core Chemical Identifiers for 2-Naphthyl (4-chlorophenoxy)acetate

Identifier Value Source

CAS Number 303794-73-2 ChemicalBook[1]

Molecular Formula C₁₈H₁₃ClO₃ PubChemLite[2]

Molecular Weight 312.75 g/mol ChemicalBook[1]

IUPAC Name
naphthalen-2-yl 2-(4-

chlorophenoxy)acetate
PubChemLite[2]

SMILES
C1=CC=C2C=C(C=CC2=C1)O

C(=O)COC3=CC=C(C=C3)Cl
PubChemLite[2]

InChI Key
QMTFIYDRQYREAM-

UHFFFAOYSA-N
PubChemLite[2]

Proposed Synthesis Methodology
A logical and efficient synthesis of 2-Naphthyl (4-chlorophenoxy)acetate involves the

esterification of 2-naphthol with a reactive derivative of 4-chlorophenoxyacetic acid. The most

direct approach is the Schotten-Baumann reaction, which utilizes an acyl chloride in the

presence of a base. This method is widely applicable for the synthesis of esters from phenols

and is expected to provide a good yield of the target compound.

Synthesis Workflow Diagram
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Reactants Reaction Conditions

2-Naphthol

Esterification Reaction

(4-chlorophenoxy)acetyl chloride Dichloromethane (DCM)

Solvent

Triethylamine (TEA) or Pyridine

Base

0 °C to Room Temperature

Temp.

Aqueous Workup
(e.g., dilute HCl, NaHCO₃, brine)

Purification
(Column Chromatography)

2-Naphthyl (4-chlorophenoxy)acetate
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Agrochemical Potential Pharmaceutical Potential

2-Naphthyl
(4-chlorophenoxy)acetate

Auxin Receptor Binding

Potential Interaction

COX-2 Inhibition

Potential Interaction

Antimicrobial Screening

Candidate for

Anticancer Screening
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Plant Growth Regulation

Herbicidal Activity

Anti-inflammatory
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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